Cas no 86838-58-6 (2,2,5,5-Tetramethyl-4-oxocyclohexyl methanesulfonate)

• Product Name: 2,2,5,5-Tetramethyl-4-oxocyclohexyl methanesulfonate
• CAS No: 86838-58-6
• MF: C₁₁H₂₀O₄S
• MW: 248.339102745056
• CID: 2809557
• PubChem ID: 13390717
• Update Time: 2025-04-21

2,2,5,5-Tetramethyl-4-oxocyclohexyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 86838-58-6
• 2,2,5,5-Tetramethyl-4-oxocyclohexyl methanesulfonate
• DTXSID10539119

• Inchi： 1S/C11H20O4S/c1-10(2)7-9(15-16(5,13)14)11(3,4)6-8(10)12/h9H,6-7H2,1-5H3
• InChI Key： BYBSSILIDHHWGW-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CC(C)(C)C(CC1(C)C)=O

Computed Properties

• Exact Mass: 248.10823029Da
• Monoisotopic Mass: 248.10823029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.8Ų